Cas no 884494-86-4 ((2-Chloro-5-fluoropyridin-4-yl)methanol)

(2-Chloro-5-fluoropyridin-4-yl)methanol is a fluorinated pyridine derivative with a hydroxymethyl functional group at the 4-position, offering versatile reactivity for further synthetic modifications. Its chloro and fluoro substituents enhance its utility as a key intermediate in pharmaceutical and agrochemical applications, enabling selective functionalization at multiple sites. The compound’s stability under standard conditions and well-defined reactivity profile make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. Its structural features are particularly valuable in the development of bioactive molecules, where precise halogen and hydroxyl group placement is critical. High purity and consistent synthesis ensure reliable performance in research and industrial processes.
(2-Chloro-5-fluoropyridin-4-yl)methanol structure
884494-86-4 structure
Product Name:(2-Chloro-5-fluoropyridin-4-yl)methanol
CAS No:884494-86-4
MF:C6H5ClFNO
MW:161.561403989792
MDL:MFCD05662385
CID:706750
Update Time:2025-10-15

(2-Chloro-5-fluoropyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-5-fluoropyridin-4-yl)methanol
    • 2-Chloro-5-fluoro-4-(hydroxymethyl)pyridine
    • 2-chloro-5-fluoro-4-Pyridinemethanol
    • 2-Chloro-5-fluoropyridine-4-Methanol
    • 4-Pyridinemethanol,2-chloro-5-fluoro-
    • PubChem17086
    • FCH849902
    • (2-Chloro-5-fluoro-4-pyridinyl)methanol
    • AX8037049
    • ST2414172
    • Z5257
    • A10526
    • 2-Chloro-5-fluoro-4-pyridinemethanol (ACI)
    • MDL: MFCD05662385
    • Inchi: 1S/C6H5ClFNO/c7-6-1-4(3-10)5(8)2-9-6/h1-2,10H,3H2
    • InChI Key: ULYHGGNKEUYIKI-UHFFFAOYSA-N
    • SMILES: FC1C(CO)=CC(Cl)=NC=1

Computed Properties

  • Exact Mass: 161.00400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.434
  • Boiling Point: 259℃
  • Flash Point: 111℃
  • PSA: 33.12000
  • LogP: 1.36640

(2-Chloro-5-fluoropyridin-4-yl)methanol Pricemore >>

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